Cas no 2060028-06-8 (2-(2,4-dimethylcyclohexyl)aniline)

• Product Name: 2-(2,4-dimethylcyclohexyl)aniline
• CAS No: 2060028-06-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD30488396
• CID: 5212425
• PubChem ID: 137702186
• Update Time: 2025-10-24

2-(2,4-dimethylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2,4-dimethylcyclohexyl)-
• 2-(2,4-dimethylcyclohexyl)aniline

• MDL： MFCD30488396
• Inchi： 1S/C14H21N/c1-10-7-8-12(11(2)9-10)13-5-3-4-6-14(13)15/h3-6,10-12H,7-9,15H2,1-2H3
• InChI Key： AYTVGTACKRAMPM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1C1CCC(C)CC1C

Additional information on 2-(2,4-dimethylcyclohexyl)aniline

Recent Advances in the Study of 2-(2,4-dimethylcyclohexyl)aniline (CAS: 2060028-06-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,4-dimethylcyclohexyl)aniline (CAS: 2060028-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the synthetic versatility of 2-(2,4-dimethylcyclohexyl)aniline, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. These advancements have facilitated the exploration of its pharmacological properties, including its interactions with biological targets such as enzymes and receptors.

In vitro and in vivo studies have demonstrated that 2-(2,4-dimethylcyclohexyl)aniline exhibits promising activity against a range of disease targets. For instance, preliminary data suggest its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways such as NF-κB and MAPK. Additionally, its structural features make it a candidate for further optimization in drug discovery programs aimed at developing novel analgesics and antimicrobial agents.

Despite these encouraging findings, challenges remain in the development of 2-(2,4-dimethylcyclohexyl)aniline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic profile while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these modifications.

In conclusion, 2-(2,4-dimethylcyclohexyl)aniline represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. This brief underscores the importance of continued investigation into this compound, which may pave the way for the development of novel treatments for various diseases.